Cas no 101513-67-1 (Benzoyl fluoride,2,4,5-trifluoro-)

Benzoyl fluoride,2,4,5-trifluoro- structure
101513-67-1 structure
Product name:Benzoyl fluoride,2,4,5-trifluoro-
CAS No:101513-67-1
MF:C7H2F4O
MW:178.08378
CID:124672
PubChem ID:11052202

Benzoyl fluoride,2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl fluoride,2,4,5-trifluoro-
    • 2,4,5-Trifluorobenzoylfluoride
    • Benzoyl fluoride, 2,4,5-trifluoro- (9CI)
    • SCHEMBL7750943
    • 101513-67-1
    • 2,4,5-trifluorobenzoyl Fluoride
    • Inchi: InChI=1S/C7H2F4O/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H
    • InChI Key: TXALMWNWYDSWQO-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(F)=C(F)C=C1F)F

Computed Properties

  • Exact Mass: 178.00416
  • Monoisotopic Mass: 178.00417733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 2.2

Experimental Properties

  • PSA: 17.07

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